Cas no 195316-62-2 (4-butyl-1,2,3,4-tetrahydroquinoline)
4-butyl-1,2,3,4-tetrahydroquinoline Chemical and Physical Properties
Names and Identifiers
-
- 4-butyl-1,2,3,4-tetrahydroquinoline
- 195316-62-2
- EN300-1476920
- AKOS013181790
-
- Inchi: 1S/C13H19N/c1-2-3-6-11-9-10-14-13-8-5-4-7-12(11)13/h4-5,7-8,11,14H,2-3,6,9-10H2,1H3
- InChI Key: NRFHDJJNTPJVIR-UHFFFAOYSA-N
- SMILES: N1C2C=CC=CC=2C(CCCC)CC1
Computed Properties
- Exact Mass: 189.151749610g/mol
- Monoisotopic Mass: 189.151749610g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 167
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.3
- Topological Polar Surface Area: 12Ų
4-butyl-1,2,3,4-tetrahydroquinoline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1476920-0.05g |
4-butyl-1,2,3,4-tetrahydroquinoline |
195316-62-2 | 0.05g |
$1020.0 | 2023-06-06 | ||
| Enamine | EN300-1476920-0.1g |
4-butyl-1,2,3,4-tetrahydroquinoline |
195316-62-2 | 0.1g |
$1068.0 | 2023-06-06 | ||
| Enamine | EN300-1476920-0.25g |
4-butyl-1,2,3,4-tetrahydroquinoline |
195316-62-2 | 0.25g |
$1117.0 | 2023-06-06 | ||
| Enamine | EN300-1476920-0.5g |
4-butyl-1,2,3,4-tetrahydroquinoline |
195316-62-2 | 0.5g |
$1165.0 | 2023-06-06 | ||
| Enamine | EN300-1476920-1.0g |
4-butyl-1,2,3,4-tetrahydroquinoline |
195316-62-2 | 1g |
$1214.0 | 2023-06-06 | ||
| Enamine | EN300-1476920-2.5g |
4-butyl-1,2,3,4-tetrahydroquinoline |
195316-62-2 | 2.5g |
$2379.0 | 2023-06-06 | ||
| Enamine | EN300-1476920-5.0g |
4-butyl-1,2,3,4-tetrahydroquinoline |
195316-62-2 | 5g |
$3520.0 | 2023-06-06 | ||
| Enamine | EN300-1476920-10.0g |
4-butyl-1,2,3,4-tetrahydroquinoline |
195316-62-2 | 10g |
$5221.0 | 2023-06-06 | ||
| Enamine | EN300-1476920-50mg |
4-butyl-1,2,3,4-tetrahydroquinoline |
195316-62-2 | 50mg |
$587.0 | 2023-09-29 | ||
| Enamine | EN300-1476920-100mg |
4-butyl-1,2,3,4-tetrahydroquinoline |
195316-62-2 | 100mg |
$615.0 | 2023-09-29 |
4-butyl-1,2,3,4-tetrahydroquinoline Related Literature
-
Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
-
Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
-
Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
-
Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
Additional information on 4-butyl-1,2,3,4-tetrahydroquinoline
Professional Introduction to 4-butyl-1,2,3,4-tetrahydroquinoline (CAS No. 195316-62-2)
4-butyl-1,2,3,4-tetrahydroquinoline, identified by the Chemical Abstracts Service Number (CAS No.) 195316-62-2, is a significant compound in the field of pharmaceutical chemistry and medicinal biology. This tetrahydroquinoline derivative has garnered attention due to its unique structural properties and potential applications in drug discovery and development. The presence of a butyl group at the 4-position of the tetrahydroquinoline core introduces specific steric and electronic characteristics that influence its reactivity and biological activity.
The chemical structure of 4-butyl-1,2,3,4-tetrahydroquinoline consists of a saturated heterocyclic ring system derived from quinoline, with the addition of a butyl substituent. This modification enhances the compound's solubility in organic solvents while maintaining its ability to interact with biological targets. The tetrahydroquinoline scaffold is particularly interesting because it mimics the structural features of several bioactive molecules, including alkaloids and antiviral agents.
In recent years, 4-butyl-1,2,3,4-tetrahydroquinoline has been explored as a lead compound in the development of novel therapeutic agents. Its potential lies in its ability to modulate various biological pathways by binding to specific enzymes or receptors. For instance, studies have suggested that derivatives of tetrahydroquinoline can exhibit anti-inflammatory, antiviral, and anticancer properties. The butyl group at the 4-position plays a crucial role in determining the compound's pharmacokinetic profile, including its absorption, distribution, metabolism, and excretion (ADME) characteristics.
One of the most compelling aspects of 4-butyl-1,2,3,4-tetrahydroquinoline is its versatility in chemical modification. Researchers have utilized this compound as a starting point for synthesizing more complex derivatives with enhanced biological activity. For example, functionalization at other positions on the tetrahydroquinoline ring or introduction of additional substituents can lead to compounds with improved potency and selectivity. These modifications are often guided by computational modeling and high-throughput screening techniques to identify optimal structures for drug development.
Recent advancements in synthetic chemistry have enabled the efficient preparation of 4-butyl-1,2,3,4-tetrahydroquinoline on a scalable basis. Techniques such as catalytic hydrogenation and cross-coupling reactions have been employed to construct the tetrahydroquinoline core with high yield and purity. Additionally, green chemistry principles have been integrated into these synthetic routes to minimize waste and environmental impact. Such innovations are critical for ensuring that drug development processes are sustainable and cost-effective.
The pharmacological evaluation of 4-butyl-1,2,3,4-tetrahydroquinoline has revealed several promising leads for further investigation. Preclinical studies have demonstrated its potential in models of inflammation and viral infection. The compound's ability to inhibit key enzymes involved in these processes suggests that it may serve as a foundation for developing new treatments. Moreover, its favorable pharmacokinetic properties make it an attractive candidate for clinical translation.
In conclusion,4-butyl-1,2,3,4-tetrahydroquinoline (CAS No. 195316-62-2) represents a valuable scaffold in medicinal chemistry with broad applications in drug discovery. Its unique structural features and biological potential make it a compelling target for further research. As synthetic methodologies continue to evolve and our understanding of biological pathways deepens,4-butyl-1,2,3,4-tetrahydroquinoline is poised to play an important role in the development of next-generation therapeutics.
195316-62-2 (4-butyl-1,2,3,4-tetrahydroquinoline) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)